Cas no 84689-20-3 (2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile)

2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile structure

84689-20-3 structure

Product Name:2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile

CAS No:84689-20-3

MF:C₉H₇Cl₂N₅

MW:256.091378450394

MDL:MFCD07369322

CID:60754

Update Time:2024-01-12

2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2,3-Dichlorophenyl)-2-guanidinyliminoacetonitrile
- 2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile
- 2-(2,3-DICHLORPHENYL)-2-(GUANIDINIMINO)ACETONITRILE
- 2,3-dichlorobenzoyl cyanide amidinohydrazone
- (2,3-Dichlorophenyl)(guanidinylimino)acetonitrile
- 2-[Cyano(2,3-dichlorophenyl)methylene]hydrazinecarboximidamide (ACI)
- MDL： MFCD07369322
- Inchi： 1S/C9H7Cl2N5/c10-6-3-1-2-5(8(6)11)7(4-12)15-16-9(13)14/h1-3H,(H4,13,14,16)
- InChI Key： BXDSJOGMJUKSAE-UHFFFAOYSA-N
- SMILES： N#CC(C1C(Cl)=C(Cl)C=CC=1)=NNC(N)=N

Computed Properties

Exact Mass: 255.00800

Experimental Properties

PSA: 98.05000
LogP: 2.89508

2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile Pricemore >>

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2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile Production Method

Production Method 1

77668-42-9

79-17-4

84689-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 6 h, 55 °C

Reference

Digitization of multistep organic synthesis in reactionware for on-demand pharmaceuticals

Kitson, Philip J. ; Marie, Guillaume ; Francoia, Jean-Patrick ; Zalesskiy, Sergey S. ; Sigerson, Ralph C. ; et al, Science (Washington, 2018, 359(6373), 314-319

Production Method 2

77668-42-9

79-17-4

463-79-6

84689-20-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 1 - 2 h, 20 - 25 °C
1.2 25 °C → 55 °C; 5 - 6 h, 50 - 55 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 30 - 45 min, pH 9.8, 20 - 25 °C

Reference

Synthesis and characterization of impurities of an anticonvulsant drug, Lamotrigine

Rao, Somisetti Narender; Somaiah, Sripathi; Ravisankar, T.; Babu, K. Sudhakar, International Journal of Pharmacy and Pharmaceutical Sciences, 2012, 4(1), 133-136

Production Method 3

77668-42-9

1937-19-5

84689-20-3

Reaction Conditions

1.1 Reagents: Methanesulfonic acid Solvents: Dimethylformamide ; 1 h, rt
1.2 Solvents: Dimethylformamide ; rt → 60 °C; 2.5 h, 60 °C; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 12, cooled

Reference

Synthesis and antimicrobial activity of lamotrigine and its ammonium derivatives

Qian, Yong; Lv, Peng-Cheng; Shi, Lei; Fang, Rui-Qin; Song, Zhong-Cheng; et al, Journal of Chemical Sciences (Bangalore, 2009, 121(4), 463-470